BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Carbethoxy-L-threonine CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Carbethoxy-L-threonine

Cat. No.: B15185626

Technical Guide: N-Carbethoxy-L-threonine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential chemical identification information for N-Carbethoxy-L-
threonine, a derivative of the amino acid L-threonine. The data is presented to support
research, development, and quality control activities.

Chemical Identity

The fundamental properties of N-Carbethoxy-L-threonine are summarized below, providing a
clear reference for its molecular composition and official identifiers.

Identifier Value

Chemical Name N-Carbethoxy-L-threonine
CAS Number 5700-76-5[1]

Molecular Formula C7H13NO5[1]

Below is a diagram illustrating the relationship between the primary identifiers of N-
Carbethoxy-L-threonine.
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Figure 1: Identifiers for N-Carbethoxy-L-threonine
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Figure 1: Identifiers for N-Carbethoxy-L-threonine

Experimental Protocols

The characterization of N-Carbethoxy-L-threonine typically involves a series of analytical
experiments to confirm its identity and purity. A general workflow for the chemical
characterization is outlined below. The specific parameters for each technique would need to

be optimized for the particular sample and instrumentation.
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Figure 2: General Workflow for Chemical Characterization
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Figure 2: General Workflow for Chemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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